Cas no 524055-72-9 (Dimethyl 5-{{amino(imino)methylamino}-(imino)methylamino}isophthalate)

• Product Name: Dimethyl 5-{{amino(imino)methylamino}-(imino)methylamino}isophthalate
• CAS No: 524055-72-9
• Molecular Formula: C₁₂H₁₅N₅O₄
• Molecular Weight: 293.278601884842
• CID: 4714973

Dimethyl 5-{{amino(imino)methylamino}-(imino)methylamino}isophthalate Properties

Names and Identifiers

• Dimethyl 5-(3-carbamimidoylguanidino)isophthalate
• dimethyl 5-{[{[amino(imino)methyl]amino}-(imino)methyl]amino}isophthalate
• dimethyl 5-{[{[amino(imino)methyl]amino}(imino)methyl]amino}isophthalate
• Dimethyl 5-([([amino(imino)methyl]amino)(imino)methyl]amino)isophthalate
• MLS000332861
• 3,5-dicarbomethoxyphenylbiguanide
• HMS2785L18
• STK131212
• Dimethyl 5-[[amino-(diaminomethylideneamino)me

• InChIKey： BPJJZRHMSVZFBN-UHFFFAOYSA-N
• Inchi： 1S/C12H15N5O4/c1-20-9(18)6-3-7(10(19)21-2)5-8(4-6)16-12(15)17-11(13)14/h3-5H,1-2H3,(H6,13,14,15,16,17)
• SMILES： O(C)C(C1C=C(C=C(C(=O)OC)C=1)/N=C(\N)/N=C(\N)/N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Heavy Atom Count: 21
• Complexity: 435
• XLogP3: -0.4
• Topological Polar Surface Area: 155

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives